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Compound of Interest

Compound Name: 2-Hydroxyheptanal

Cat. No.: B095475 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Hydroxyheptanal, with the Chemical Abstracts Service (CAS) number 17046-02-5, is an

alpha-hydroxy aldehyde. Its structure, featuring both a hydroxyl group and an aldehyde group

on adjacent carbons, makes it a molecule of interest in organic synthesis and potentially in

biological systems. This technical guide provides a comprehensive overview of the current

scientific knowledge regarding 2-Hydroxyheptanal, focusing on its chemical properties,

potential biological relevance, and the significant gaps in the existing research.

Chemical and Physical Properties
Quantitative data for 2-Hydroxyheptanal is summarized in the table below. These properties

are primarily derived from computational models and entries in chemical databases.
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Property Value Source

Molecular Formula C₇H₁₄O₂ PubChem[1]

Molecular Weight 130.18 g/mol PubChem[1]

IUPAC Name 2-hydroxyheptanal PubChem[1]

Synonyms 2-Hydroxyheptaldehyde LookChem

Density 0.934 g/cm³ (predicted) GuideChem[2]

Boiling Point
185.7 °C at 760 mmHg

(predicted)
GuideChem[2]

Flash Point 70.9 °C (predicted) GuideChem[2]

Vapor Pressure
0.194 mmHg at 25°C

(predicted)
GuideChem[2]

Refractive Index 1.432 (predicted) GuideChem[2]

LogP 1.12650 (predicted) GuideChem[2]

Topological Polar Surface Area 37.3 Å² Echemi[3]

Hydrogen Bond Donor Count 1 Echemi[3]

Hydrogen Bond Acceptor

Count
2 Echemi[3]

Synthesis and Reactivity
Detailed, peer-reviewed experimental protocols for the specific synthesis of 2-
Hydroxyheptanal are not readily available in the scientific literature. General methods for the

synthesis of alpha-hydroxy aldehydes often involve the oxidation of corresponding 1,2-diols or

the controlled reduction of alpha-ketoaldehydes.

The reactivity of 2-Hydroxyheptanal is dictated by its two functional groups:

Aldehyde Group: This group is susceptible to oxidation to form 2-hydroxyheptanoic acid and

reduction to form heptane-1,2-diol. It can also participate in nucleophilic addition reactions
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and condensation reactions such as the aldol condensation.

Hydroxyl Group: The secondary alcohol can undergo esterification and etherification

reactions.

Biological Significance and Potential Applications
A significant finding in the literature is the identification of 2-Hydroxyheptanal as a major

aldehydic product of lipid peroxidation of n-6 fatty acids, such as linoleic acid and arachidonic

acid.[4] This suggests that 2-Hydroxyheptanal may be formed in vivo under conditions of

oxidative stress.

The biological effects of 2-Hydroxyheptanal itself have not been extensively studied. However,

other products of lipid peroxidation, such as 4-hydroxy-2-nonenal (HNE), are known to be

highly reactive and involved in a variety of cellular signaling pathways and pathological

processes. Given its origin, 2-Hydroxyheptanal could potentially serve as a biomarker for lipid

peroxidation and may possess currently uncharacterized biological activities.

Due to the lack of specific research, its application in drug development is purely speculative at

this stage. The hydroxyl and aldehyde functionalities, however, present opportunities for its use

as a building block in the synthesis of more complex molecules.

Experimental Protocols
A thorough search of the scientific literature did not yield any specific, detailed experimental

protocols for the use of 2-Hydroxyheptanal in biological or chemical assays. Researchers

wishing to investigate this compound would need to develop and validate their own

methodologies.

Signaling Pathways and Logical Relationships
There is currently no information in the peer-reviewed scientific literature that directly implicates

2-Hydroxyheptanal in any specific cellular signaling pathways. Consequently, no signaling

pathway diagrams can be generated at this time.

The logical relationship of its formation is outlined in the workflow diagram below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b095475?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/8117742/
https://www.benchchem.com/product/b095475?utm_src=pdf-body
https://www.benchchem.com/product/b095475?utm_src=pdf-body
https://www.benchchem.com/product/b095475?utm_src=pdf-body
https://www.benchchem.com/product/b095475?utm_src=pdf-body
https://www.benchchem.com/product/b095475?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095475?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Formation of 2-Hydroxyheptanal via Lipid Peroxidation
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Caption: A diagram illustrating the generation of 2-Hydroxyheptanal from n-6 fatty acids

through lipid peroxidation, a process initiated by oxidative stress.

Conclusion and Future Directions
2-Hydroxyheptanal is a chemical entity with well-defined basic properties but a significant lack

of in-depth research. Its identification as a product of lipid peroxidation is a crucial piece of

information that suggests potential biological relevance, possibly as a biomarker or a bioactive

molecule in its own right.

The dearth of information on its synthesis, reactivity, and biological effects presents a clear

opportunity for future research. Key areas for investigation include:

Development of robust and scalable synthetic routes.

Characterization of its reactivity and stability.
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Investigation of its biological effects in various cell-based and in vivo models, particularly in

the context of oxidative stress.

Elucidation of its role, if any, in cellular signaling pathways.

For professionals in drug development, while 2-Hydroxyheptanal is not currently a direct

target or therapeutic, its potential as a biomarker for diseases associated with oxidative stress

warrants further exploration. Furthermore, its structure could serve as a scaffold for the

development of novel therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b095475?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095475?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

